Cas no 1345120-17-3 (6-bromo-5-chloro-2,3-dihydrobenzofuran)

• Product Name: 6-bromo-5-chloro-2,3-dihydrobenzofuran
• CAS No: 1345120-17-3
• MF: C₈H₆BrClO
• MW: 233.489640712738
• CID: 4591206
• Update Time: 2025-10-28

6-bromo-5-chloro-2,3-dihydrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-chloro-2,3-dihydrobenzofuran
• Benzofuran, 6-bromo-5-chloro-2,3-dihydro-

• Inchi： 1S/C8H6BrClO/c9-6-4-8-5(1-2-11-8)3-7(6)10/h3-4H,1-2H2
• InChI Key： YYFBIHVBSBTHGX-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(Cl)C=C2CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 6-bromo-5-chloro-2,3-dihydrobenzofuran

6-Bromo-5-Chloro-2,3-Dihydrobenzofuran: A Comprehensive Overview

6-Bromo-5-Chloro-2,3-Dihydrobenzofuran (CAS No: 1345120-17-3) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its fused benzofuran ring system with bromine and chlorine substituents, exhibits intriguing chemical properties and potential applications in various industries. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of 6-Bromo-5-Chloro-2,3-Dihydrobenzofuran.

The molecular structure of 6-Bromo-5-Chloro-2,3-Dihydrobenzofuran consists of a benzene ring fused with a dihydrofuran moiety. The bromine and chlorine atoms are strategically positioned at the 6th and 5th positions of the benzene ring, respectively. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and advanced material synthesis.

One of the key areas of research involving 6-Bromo-5-Chloro-2,3-Dihydrobenzofuran is its role as an intermediate in the synthesis of bioactive compounds. Scientists have explored its potential as a precursor for constructing complex natural product analogs and synthetic drugs. For instance, researchers have successfully utilized this compound to synthesize novel anti-inflammatory agents with improved potency and reduced side effects compared to existing medications.

Another significant aspect of 6-Bromo-5-Chloro-2,3-Dihydrobenzofuran is its application in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in developing advanced catalytic systems. Recent breakthroughs in this area include the creation of highly efficient catalysts for olefin polymerization and cross-coupling reactions, which are critical processes in the production of high-performance plastics and electronic materials.

The synthesis of 6-Bromo-5-Chloro-2,3-Dihydrobenzofuran involves a multi-step process that typically begins with the preparation of dihydrofuran derivatives. One common approach involves the bromination and chlorination of an intermediate benzofuran derivative under controlled conditions to achieve the desired substitution pattern. Researchers have optimized these reaction conditions to enhance yield and purity, making large-scale production feasible.

Recent advancements in computational chemistry have also shed light on the electronic properties of 6-Bromo-5-Chloro-2,3-Dihydrobenzofuran. Density functional theory (DFT) calculations have revealed that the bromine and chlorine substituents significantly influence the molecule's electron distribution, which is crucial for understanding its reactivity in various chemical transformations. These insights have paved the way for more precise predictions of reaction outcomes and tailored synthesis strategies.

In conclusion, 6-Bromo-5-Chloro-2,3-Dihydrobenzofuran (CAS No: 1345120-17-3) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in shaping future advancements in organic chemistry and materials science.